2,4,6-Tribromobenzene-1,3,5-tricarbonitrile
Overview
Description
2,4,6-Tribromobenzene-1,3,5-tricarbonitrile is a chemical compound with the molecular formula C9Br3N3. It has a molecular weight of 389.83 g/mol . It is a solid substance with a specific gravity of 2.45±0.1 .
Synthesis Analysis
2,4,6-Tribromobenzene-1,3,5-tricarboxaldehyde, a related compound, can be efficiently prepared in two reaction steps from 1,3,5-tribromobenzene . The intermediate 1,3,5-tribromo-2,4,6-tris (dichloromethyl)benzene crystallizes from petroleum ether in its C3h structure .Physical And Chemical Properties Analysis
2,4,6-Tribromobenzene-1,3,5-tricarbonitrile is a solid substance with a specific gravity of 2.45±0.1 . It has a predicted boiling point of 428.9±45.0 °C and a melting point of 359 °C .Scientific Research Applications
Applications in Polymer Chemistry and Material Synthesis
2,4,6-Tribromobenzene-1,3,5-tricarbonitrile has notable applications in the field of polymer chemistry and material synthesis. The compound demonstrates utility as a cross-linking reagent due to its photoactive properties. Specifically, its derivative, 1,3,5-triazido-2,4,6-tribromobenzene, obtained through selective defluorination and azidation processes, serves as a valuable precursor for photoactive cross-linking agents. These agents are instrumental in the development of advanced materials, including polymers with specialized characteristics and potentially new organic magnetic materials (Chapyshev & Chernyak, 2013).
In Organic Synthesis
In organic synthesis, 2,4,6-Tribromobenzene-1,3,5-tricarbonitrile and its intermediates are pivotal in the efficient synthesis of complex organic compounds. For instance, Rubin’s Aldehyde, a compound of significant interest in various chemical synthesis applications, can be derived from 2,4,6-Tribromobenzene-1,3,5-tricarbonitrile. The process involves a multi-step reaction pathway where the intermediate, 1,3,5-tribromo-2,4,6-tris(dichloromethyl)benzene, plays a crucial role. The transformation of these intermediates into the desired end products underscores the versatility and importance of 2,4,6-Tribromobenzene-1,3,5-tricarbonitrile in synthetic chemistry (Holst, Schollmeyer, & Meier, 2011).
properties
IUPAC Name |
2,4,6-tribromobenzene-1,3,5-tricarbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9Br3N3/c10-7-4(1-13)8(11)6(3-15)9(12)5(7)2-14 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JFQCQELTUDXMQH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(#N)C1=C(C(=C(C(=C1Br)C#N)Br)C#N)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9Br3N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.83 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,4,6-Tribromobenzene-1,3,5-tricarbonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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